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Compound of Interest

Compound Name: 6-Fluoro-3-isobutyl-1H-indole

CAS No.: 1002332-01-5

Cat. No.: B2744918

Get Quote

Part 1: Executive Summary & Strategic Context[1]
6-Fluoro-3-isobutyl-1H-indole is a specialized heterocyclic building block, primarily utilized in

the synthesis of indole-based cannabimimetic agents (e.g., JWH-analogues), kinase inhibitors,

and serotonin receptor modulators.[1] Unlike commodity reagents (e.g., 6-fluoroindole), this 3-

substituted variant is rarely held in bulk inventory.[1]

The Procurement Reality: Most "in-stock" listings for this CAS number are virtual inventories.[1]

For drug development campaigns requiring >10g, the most reliable strategy is Custom

Synthesis or On-Demand Manufacturing.[1] This guide outlines the technical specifications

required to commission this synthesis while mitigating the high risk of structural isomer

impurities (specifically tert-butyl and sec-butyl rearrangements) common in indole alkylation

chemistries.[1]

Part 2: Chemical Identity & Specifications[1][2][3][4]
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Parameter Specification

Chemical Name 6-Fluoro-3-isobutyl-1H-indole

CAS Number 1002332-01-5

Molecular Formula C₁₂H₁₄FN

Molecular Weight 191.24 g/mol

Core Structure Indole (Benzopyrrole)

Key Substituents Fluorine (C6), Isobutyl (C3)

Predicted LogP ~3.8 (Lipophilic)

Appearance Off-white to pale yellow solid (typical)

Part 3: Synthetic Origins & Impurity Profiling
(Critical for QC)
To ensure the integrity of your biological data, you must understand how your supplier

manufactures this compound. The synthetic route dictates the impurity profile.

The "Make vs. Buy" Risk Assessment
There are two primary routes suppliers use. Route B is cheaper but carries a high risk of

inseparable isomers.

Route A: Reductive Alkylation (Recommended)
Precursor: 6-Fluoroindole + Isobutyraldehyde (2-methylpropanal).[1]

Mechanism: Condensation to 3-alkylideneindolenine followed by reduction (e.g., NaBH₄ or

catalytic hydrogenation).[1]

Impurity Profile: High purity. Main impurity is unreacted 6-fluoroindole or over-reduced

byproducts (indolines).[1]

Advantage: Preserves the isobutyl chain integrity.
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Route B: Friedel-Crafts Alkylation (High Risk)[1]
Precursor: 6-Fluoroindole + Isobutyl halide / Isobutanol + Lewis Acid.[1]

Mechanism: Electrophilic aromatic substitution.

Risk: The isobutyl carbocation often rearranges to the more stable tert-butyl carbocation

before attacking the indole ring.

Result: You may receive a mixture of 3-isobutyl and 3-tert-butyl isomers.[1] These are difficult

to separate by standard flash chromatography.

Visualization of Impurity Risks[1]
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Figure 1: Synthetic pathways highlighting the risk of carbocation rearrangement in Route B,

leading to structural isomers.

Part 4: Supplier Landscape & Sourcing Strategy[1]
Since this is not a commodity chemical, "Add to Cart" is rarely an option. Use this tiered

approach.

Tier 1: Custom Synthesis Specialists (Recommended)
Target: CROs with verified indole chemistry experience.
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Action: Request a quote for "Synthesis of CAS 1002332-01-5 via Reductive Alkylation

(Vilsmeier or Aldehyde condensation) to avoid isomer rearrangement."

Lead Time: Typically 4–6 weeks.

Vendors: Enamine, WuXi AppTec, Pharmablock, or specialized indole boutiques (e.g.,

Indofine Chemical Company - inquiry required).[1]

Tier 2: Catalog Aggregators (Verification Required)
Target: ChemicalBook or MolPort listings.

Warning: Many listings are "virtual."

Protocol: Before ordering, demand a Batch-Specific H-NMR. If they cannot provide one

immediately, they do not have the stock.

Part 5: Quality Control Protocols (Self-Validating
Systems)
Upon receipt of the material, the following QC workflow is mandatory to validate identity and

purity.

Proton NMR (¹H-NMR) Validation
The ¹H-NMR spectrum is the only definitive way to distinguish the isobutyl group from the tert-

butyl impurity.[1]
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Moiety
¹H-NMR Signature (DMSO-
d₆ or CDCl₃)

Diagnostic Feature

Isobutyl (Target)

δ ~0.95 ppm (d, 6H): Methylsδ

~1.95 ppm (m, 1H): Methineδ

~2.60 ppm (d, 2H): Methylene

(C3-CH2)

Look for the Doublet (CH2)

connecting the ring to the

isopropyl group.[1]

tert-Butyl (Impurity) δ ~1.40 ppm (s, 9H): Methyls

A sharp Singlet indicates the

rearrangement occurred.

Reject the lot.

sec-Butyl (Impurity)
Multiplets: Complex splitting

pattern

Indicates racemic mixture if

chiral center formed.

HPLC Method for Purity[1]
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 15 minutes.

Detection: UV at 220 nm and 280 nm (Indole absorption).

Acceptance Criteria: >98% Area under the curve (AUC).

Part 6: Handling & Safety[1]
Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Indoles are prone to

oxidation (browning) upon exposure to air and light.

Solubility: Soluble in DMSO, Methanol, DCM, and Ethyl Acetate. Insoluble in water.

GHS Hazards:

H315: Causes skin irritation.[2]
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H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

PPE: Standard lab coat, nitrile gloves, and safety glasses. Handle in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2744918/docs#technical-procurement-guide-6-fluoro-
3-isobutyl-1h-indole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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